Cas no 870717-98-9 (4-(4'-Isopropoxyphenyl)phenylboronic acid)

• Product Name: 4-(4'-Isopropoxyphenyl)phenylboronic acid
• CAS No: 870717-98-9
• MF: C₁₅H₁₇BO₃
• MW: 256.104684591293
• MDL: MFCD06411292
• CID: 719159
• PubChem ID: 24881560
• Update Time: 2025-06-22

4-(4'-Isopropoxyphenyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4'-Isopropoxy-[1,1'-biphenyl]-4-yl)boronic acid
• 4-(4'-Isopropoxyphenyl)phenylboronic acid
• 4-(4-Isopropoxyphenyl)phenylboronic acid
• Boronic acid,B-[4'-(1-methylethoxy)[1,1'-biphenyl]-4-yl]-
• Boronic acid, B-[4'-(1-methylethoxy)[1,1'-biphenyl]-4-yl]-
• AB25203
• 4'-ISOPROPOXY-[1,1'-BIPHENYL]-4-YLBORONIC ACID
• BS-23171
• 4-(4(2)-Isopropoxyphenyl)phenylboronic acid
• CS-0174609
• MFCD06411292
• 4-(4'-Isopropoxyphenyl)phenylboronic acid, 95%
• [4-(4-propan-2-yloxyphenyl)phenyl]boronic acid
• AKOS015893162
• {4'-[(Propan-2-yl)oxy][1,1'-biphenyl]-4-yl}boronic acid
• (4'-Isopropoxy-[1,1'-biphenyl]-4-yl)boronicacid
• 4-(4'-ISOPROPOXYPHENYL)PHENYLBORONIC AC&
• DTXSID60584412
• D85528
• VJB71798
• 870717-98-9
• 4-(4''-Isopropoxyphenyl)phenylboronic Acid
• SCHEMBL2558840

• MDL： MFCD06411292
• Inchi： 1S/C15H17BO3/c1-11(2)19-15-9-5-13(6-10-15)12-3-7-14(8-4-12)16(17)18/h3-11,17-18H,1-2H3
• InChI Key： NBOVAIFWBASNLS-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C2=CC=C(OC(C)C)C=C2)C=C1)(O)O

Computed Properties

• Exact Mass: 256.12700
• Monoisotopic Mass: 256.1270746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.15
• Melting Point: >230 °C (lit.)
• Boiling Point: 432°C at 760 mmHg
• Flash Point: 215.1°C
• Refractive Index: 1.575
• PSA: 49.69000
• LogP: 1.82060
• pka: 8.67±0.17(Predicted)

4-(4'-Isopropoxyphenyl)phenylboronic acid Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4'-Isopropoxyphenyl)phenylboronic acid

Recent Advances in the Application of 4-(4'-Isopropoxyphenyl)phenylboronic Acid (CAS: 870717-98-9) in Chemical Biology and Pharmaceutical Research

4-(4'-Isopropoxyphenyl)phenylboronic acid (CAS: 870717-98-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery, catalysis, and materials science. This boronic acid derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry, as well as its potential in the development of novel therapeutics. Recent studies have explored its utility in targeted drug delivery systems, enzyme inhibition, and as a building block for functionalized materials.

One of the most notable advancements involving 870717-98-9 is its application in the synthesis of proteolysis-targeting chimeras (PROTACs), a groundbreaking class of therapeutics designed to degrade disease-causing proteins. Researchers have leveraged the boronic acid moiety of 4-(4'-Isopropoxyphenyl)phenylboronic acid to facilitate the formation of stable complexes with target proteins, enhancing the efficiency of protein degradation. This approach has shown promise in treating conditions such as cancer and neurodegenerative diseases, where traditional small-molecule inhibitors have limited efficacy.

In addition to its therapeutic potential, 4-(4'-Isopropoxyphenyl)phenylboronic acid has been investigated for its role in biosensing applications. The compound's ability to form reversible covalent bonds with diols and other biologically relevant molecules makes it an excellent candidate for the development of glucose sensors and other diagnostic tools. Recent work has demonstrated its utility in creating highly sensitive and selective biosensors for real-time monitoring of metabolic biomarkers, offering new avenues for personalized medicine.

From a synthetic chemistry perspective, 870717-98-9 has been employed in the development of novel catalysts for green chemistry applications. Its boronic acid group facilitates the formation of transient intermediates that can accelerate reactions under mild conditions, reducing the need for harsh reagents and high temperatures. This aligns with the growing emphasis on sustainable and environmentally friendly chemical processes in the pharmaceutical industry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-(4'-Isopropoxyphenyl)phenylboronic acid-derived compounds. Recent studies have focused on improving the bioavailability and stability of these molecules through structural modifications and formulation strategies. Advances in computational chemistry and high-throughput screening have enabled researchers to rapidly identify optimal derivatives with enhanced therapeutic profiles.

Looking ahead, the unique properties of 870717-98-9 position it as a key player in the next generation of chemical biology tools and pharmaceutical agents. Ongoing research is expected to uncover new applications in areas such as immunotherapy, gene therapy, and advanced drug delivery systems. As the field continues to evolve, this compound will likely remain at the forefront of innovation in medicinal chemistry and related disciplines.